Cas no 1796970-32-5 (2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole)

• Product Name: 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole
• CAS No: 1796970-32-5
• MF: C₁₅H₁₈N₂O₃S₂
• MW: 338.445021152496
• CID: 5371236
• Update Time: 2025-06-08

2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1,3-benzothiazol-2-yl-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C15H18N2O3S2/c1-10(2)9-22(19,20)11-7-17(8-11)15(18)14-16-12-5-3-4-6-13(12)21-14/h3-6,10-11H,7-9H2,1-2H3
• InChI Key： HASHVWSISHXNMG-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2S1)(N1CC(S(CC(C)C)(=O)=O)C1)=O

Additional information on 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole

Introduction to 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1796970-32-5) and Its Emerging Applications in Chemical Biology

2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1796970-32-5) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. The compound belongs to the benzothiazole class, a scaffold widely recognized for its biological activity, and is further modified with an azetidine ring and a 2-methylpropanesulfonyl group, which endow it with distinct chemical and biological characteristics. This introduction explores the molecular structure, synthetic pathways, and recent applications of this compound, emphasizing its potential in drug discovery and therapeutic development.

The molecular framework of 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole is characterized by a fused benzothiazole ring system connected to an azetidine moiety. The presence of the 2-methylpropanesulfonyl group introduces a polar, lipophilic region that enhances the compound's solubility and interaction with biological targets. This structural feature is particularly relevant in medicinal chemistry, where optimal pharmacokinetic profiles are often critical for therapeutic efficacy. The benzothiazole core is known for its role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole for the development of novel therapeutic agents. The azetidine ring, a five-membered saturated heterocycle, contributes to the compound's stability and flexibility, making it an attractive candidate for modulating enzyme activity and receptor binding. Studies have demonstrated that benzothiazole derivatives can interact with a wide range of biological targets, including kinases, transcription factors, and ion channels. The incorporation of the 2-methylpropanesulfonyl group further fine-tunes these interactions by enhancing binding affinity and selectivity.

One of the most compelling aspects of 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole is its potential in oncology research. Benzothiazole-based compounds have been extensively studied for their ability to inhibit tumor growth by targeting key pathways involved in cancer progression. For instance, derivatives of benzothiazole have shown promise in blocking the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. The structural modifications present in 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole may enhance its ability to interfere with these kinases, potentially leading to more effective anticancer therapies.

Additionally, the compound exhibits notable anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Research indicates that benzothiazole derivatives can modulate inflammatory pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique combination of functional groups in 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole may enhance its capacity to suppress inflammation while minimizing side effects associated with traditional anti-inflammatory drugs.

The synthesis of 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring via cyclization reactions and the introduction of the 2-methylpropanesulfonyl group through sulfonylation processes. Advances in synthetic methodologies have enabled more efficient production routes for this compound, making it more accessible for further research and development.

Recent studies have also explored the use of 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole as a tool compound in chemical biology research. Its ability to interact with specific biological targets makes it valuable for studying enzyme mechanisms and receptor function. For example, researchers have used this compound to investigate how modifications at different positions within the molecule affect binding affinity and selectivity. Such insights are crucial for designing more potent and selective drug candidates.

The pharmacological profile of 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole is further enhanced by its metabolic stability. Unlike many small molecule drugs that are rapidly metabolized by enzymes such as cytochrome P450 (CYP450), this compound exhibits prolonged half-life in vivo. This characteristic allows for more sustained drug action and reduces the need for frequent dosing regimens. Additionally, its favorable pharmacokinetic properties contribute to improved patient compliance.

In conclusion, 2-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]-1,3-benzothiazole (CAS No. 1796970-32-5) represents a promising candidate for therapeutic applications across multiple disease areas. Its unique molecular structure combines elements known to enhance biological activity with favorable pharmacokinetic profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.